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Compound of Interest

Compound Name: Ethyl benzoate

Cat. No.: B7769797 Get Quote

Essential Safety and Handling Guide for Ethyl
Benzoate
This guide provides immediate safety, operational, and disposal protocols for the handling of

Ethyl benzoate, tailored for researchers, scientists, and drug development professionals. The

following procedures are designed to ensure safe laboratory practices and mitigate risks

associated with the use of this chemical.

Physical and Toxicological Data
For quick reference, the key quantitative data for Ethyl benzoate are summarized below.
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Property Value Citations

Chemical Formula C₉H₁₀O₂ [1][2]

Molecular Weight 150.17 g/mol [1]

Appearance Light yellow liquid [3]

Odor Characteristic [3]

Boiling Point 212-213°C (414-415.4°F) [4][5]

Melting Point -34°C (-29.2°F) [5]

Flash Point 88°C (190.4°F) - Closed Cup [4]

Auto-ignition Temp. 490°C (914°F) [4]

Specific Gravity 1.045 - 1.048 g/cm³ [4][5]

Vapor Density 5.17 (Air = 1) [4]

Solubility

Soluble in methanol and

diethyl ether. Low water

solubility.

[3][4]

Acute Oral Toxicity (LD50) 2100 mg/kg (Rat) [1][4]

Operational Plan: Standard Handling Protocol
Safe handling of Ethyl benzoate requires adherence to a strict protocol, from preparation to

post-procedure cleanup.

Pre-Handling Preparations
Engineering Controls: Ensure work is conducted in a well-ventilated area.[6] A local exhaust

ventilation system or a chemical fume hood should be used to keep airborne concentrations

of vapors below threshold limits.[4]

Safety Equipment Check: Verify that an eyewash station and a safety shower are in close

proximity to the workstation.[4] Ensure a fire extinguisher suitable for combustible liquids

(e.g., dry chemical, CO₂, or alcohol-resistant foam) is accessible.[1][2]
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Review Safety Data Sheet (SDS): Always review the latest SDS for Ethyl benzoate before

use to be familiar with all potential hazards.

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling Ethyl benzoate:

PPE Category Specification Citations

Eye/Face Protection

Chemical safety goggles or

safety glasses with side-

shields compliant with OSHA

29 CFR 1910.133 or European

Standard EN166 are required

to protect against splashes.

[2][7][8]

Skin Protection

Gloves: Impermeable,

chemical-resistant gloves (e.g.,

vinyl disposable for up to 8

hours) should be worn.[2][7]

Always inspect gloves before

use and use proper removal

techniques to avoid skin

contact.[2] Clothing: A lab coat

or impervious clothing is

mandatory to prevent skin

exposure.[2][8]

[2][7][8]

Respiratory Protection

Generally not required in a

well-ventilated area.[1]

However, if ventilation is

insufficient or for nuisance

exposures, use a NIOSH-

approved respirator with

organic vapor (OV) cartridges

or a type ABEK (EU EN 14387)

respirator.[1][2]

[1][2]
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Handling and Usage
Avoid contact with skin, eyes, and clothing.[9]

Do not inhale vapors, mist, or gas.[1][7]

Keep the container tightly closed when not in use.[1][4]

Keep away from heat, sparks, open flames, and other ignition sources.[7][10]

Ground all equipment containing the material to prevent static discharge.[4]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2][11]

Storage
Store in a cool, dry, and well-ventilated place.[2][4]

Keep containers tightly sealed and upright to prevent leakage.[2]

Store away from incompatible materials such as strong oxidizing agents, strong reducing

agents, and oxidizing inorganic acids.[7]

Flammable materials should be stored in a dedicated safety storage cabinet or room.[4]
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Caption: Standard operating workflow for handling Ethyl benzoate.
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Accidental Release Measures (Spill Plan)
In the event of a spill, follow these steps immediately:

Evacuate & Isolate: Clear the area of all personnel.[6] Remove all sources of ignition.[10]

Ventilate: Ensure the area is well-ventilated.

Wear PPE: Don appropriate personal protective equipment, including respiratory protection,

before addressing the spill.[2]

Containment: Prevent further leakage or spillage if it is safe to do so.[2] Use an inert

absorbent material like sand, earth, or vermiculite to contain the spill.[10][12] Do not let the

product enter drains or waterways.[1][10]

Cleanup: Collect the absorbed material using non-sparking tools and place it into a suitable,

sealed, and labeled container for disposal.[10]

Decontaminate: Wash the spill area thoroughly.
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Caption: Emergency response workflow for an Ethyl benzoate spill.
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First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8] Seek medical attention.[6]

Skin Contact: Remove all contaminated clothing immediately.[10] Wash the affected area

with soap and plenty of water.[1][2] Seek medical attention if irritation occurs or persists.[6]

[10]

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[2][10]

Ingestion: Do NOT induce vomiting.[6][7] Rinse the mouth with water.[1][2] Never give

anything by mouth to an unconscious person.[1][2] Seek immediate medical attention.[6]

Disposal Plan
Ethyl benzoate and any contaminated materials must be treated as hazardous waste.

Waste Collection: Collect surplus and non-recyclable solutions in sealed, labeled containers.

[2][12]

Disposal: Disposal must be handled by a licensed professional waste disposal company.[9]

Adhere to all local, regional, and national environmental regulations.[3][9]

Contaminated Packaging: Dispose of contaminated packaging as unused product in

accordance with official regulations.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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